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Compound of Interest

Compound Name: 27-Hydroxymangiferolic acid

Cat. No.: B1180833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the neuroprotective effects of 27-Hydroxymangiferolic acid
(27-HMA), a natural compound isolated from mangoes. Emerging research, primarily utilizing

the model organism Caenorhabditis elegans, has illuminated the potential of 27-HMA in

mitigating the hallmarks of neurodegenerative diseases. This document provides a

comprehensive overview of the quantitative data, detailed experimental methodologies, and the

core signaling pathways implicated in its mechanism of action.

Core Findings and Data Presentation
Studies in C. elegans have demonstrated that 27-HMA extends lifespan and improves

healthspan by activating nuclear receptors, leading to enhanced stress resistance and

detoxification.[1][2][3] These effects translate to neuroprotection in models of Alzheimer's and

Parkinson's disease.[1][2][3]

Table 1: Effects of 27-HMA on Lifespan and Healthspan
in C. elegans

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1180833?utm_src=pdf-interest
https://www.benchchem.com/product/b1180833?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40076235/
https://www.researchgate.net/publication/389243478_27-Hydroxymangiferolic_Acid_Extends_Lifespan_and_Improves_Neurodegeneration_in_Caenorhabditis_elegans_by_Activating_Nuclear_Receptors
https://pmc.ncbi.nlm.nih.gov/articles/PMC11902184/
https://pubmed.ncbi.nlm.nih.gov/40076235/
https://www.researchgate.net/publication/389243478_27-Hydroxymangiferolic_Acid_Extends_Lifespan_and_Improves_Neurodegeneration_in_Caenorhabditis_elegans_by_Activating_Nuclear_Receptors
https://pmc.ncbi.nlm.nih.gov/articles/PMC11902184/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Concentration Result Reference

Lifespan Extension 100 µM 16.67% increase [1]

Pharyngeal Pumping

Rate
100 µM

Significant

improvement in aged

nematodes

[2]

Body Bend Rate 100 µM

Significant

improvement in aged

nematodes

[2]

Motility 100 µM

Significant

improvement in aged

nematodes

[2]

Table 2: Neuroprotective Effects of 27-HMA in C. elegans
Models
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Neurodegener
ative Model

Parameter Concentration Result Reference

Alzheimer's

Disease (Aβ

toxicity)

Paralysis Not Specified
Delayed

paralysis
[1][2]

Alzheimer's

Disease (Aβ

toxicity)

Aβ aggregation Not Specified
Reduced Aβ

aggregation
[1][2]

Parkinson's

Disease (α-

synuclein

toxicity)

Dopaminergic

neuron

degeneration

Not Specified

Protected

against

degeneration

[1][3]

Parkinson's

Disease (α-

synuclein

toxicity)

Motor function Not Specified
Improved motor

function
[1]

Parkinson's

Disease (α-

synuclein

toxicity)

α-synuclein

aggregation
100 µM

Attenuated

pathological

aggregation

[3]

Signaling Pathways of 27-Hydroxymangiferolic Acid
The neuroprotective effects of 27-HMA are primarily attributed to its role as a novel agonist of

the Farnesoid X Receptor (FXR).[2][3][4] In C. elegans, this action is mediated through the

homologous nuclear hormone receptors NHR-8 and DAF-12.[1][2][3][4] Activation of these

receptors instigates a signaling cascade that intersects with the insulin/insulin-like growth

factor-1 signaling (IIS)/TORC1 pathway, ultimately leading to enhanced detoxification and

stress resistance.[1][2][3][4]
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Proposed Signaling Pathway of 27-Hydroxymangiferolic Acid

27-HMA

FXR / NHR-8 / DAF-12
(Nuclear Receptors)

Activates

IIS / TORC1 Pathway

Modulates

Detoxification Genes

Upregulates

Stress Resistance

Enhances

Neuroprotection
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Experimental Workflow for Lifespan and Healthspan Assays

Synchronize C. elegans
(L1 Larvae)

Transfer to NGM plates
(+/- 27-HMA)

Transfer to fresh plates
(every other day)

Healthspan Assays
(Pharyngeal Pumping, Body Bend, Motility)

Daily Scoring of Survival

Logical Flow for Neuroprotection Assays

Alzheimer's Model

Parkinson's Model

Aβ-expressing C. elegans 27-HMA Treatment Measure Paralysis &
Aβ Aggregation

α-syn-expressing C. elegans 27-HMA Treatment Measure Neuron Degeneration &
α-syn Aggregation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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